Cas no 17811-56-2 (2-(4-methylphenyl)ethene-1-sulfonyl chloride)

2-(4-methylphenyl)ethene-1-sulfonyl chloride is a reactive sulfonyl chloride derivative featuring a vinyl group para-substituted with a methylphenyl moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamide derivatives through nucleophilic substitution reactions. Its electron-rich aromatic system enhances reactivity, while the sulfonyl chloride group provides a handle for further functionalization. The compound is useful in pharmaceutical and agrochemical research, where sulfonamide linkages are often employed. Proper handling is required due to its moisture sensitivity and potential lachrymatory effects. Storage under inert conditions is recommended to maintain stability.

2-(4-methylphenyl)ethene-1-sulfonyl chloride structure

17811-56-2 structure

Product Name:2-(4-methylphenyl)ethene-1-sulfonyl chloride

CAS No:17811-56-2

MF:C₉H₉ClO₂S

MW:216.684560537338

CID:5210924

Update Time:2025-10-22

2-(4-methylphenyl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenyl)ethene-1-sulfonyl chloride
- Inchi： 1S/C9H9ClO2S/c1-8-2-4-9(5-3-8)6-7-13(10,11)12/h2-7H,1H3
- InChI Key： MRZCTZARTQWKLE-UHFFFAOYSA-N
- SMILES： C(S(Cl)(=O)=O)=CC1=CC=C(C)C=C1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-49241-0.05g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	0.05g	$53.0	2025-03-15
Enamine	EN300-49241-0.1g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	0.1g	$83.0	2025-03-15
Enamine	EN300-49241-0.25g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	0.25g	$116.0	2025-03-15
Enamine	EN300-49241-0.5g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	0.5g	$218.0	2025-03-15
Enamine	EN300-49241-1.0g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	1.0g	$314.0	2025-03-15
Enamine	EN300-49241-2.5g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	2.5g	$614.0	2025-03-15
Enamine	EN300-49241-5.0g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	5.0g	$908.0	2025-03-15
Enamine	EN300-49241-10.0g	2-(4-methylphenyl)ethene-1-sulfonyl chloride	17811-56-2	95.0%	10.0g	$1346.0	2025-03-15